64-04-0

Phenethylamine

In Stock

• CAS RN:
• 64-04-0

• Formula:
• C8H11N

• InChI:
• InChI=1S/C8H11N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7,9H2

• InChIKey:
• BHHGXPLMPWCGHP-UHFFFAOYSA-N

• Phenylethylamine, also known as beta-phenethylamine or benzeneethanamine, belongs to the class of organic compounds known as phenethylamines. Phenethylamines are compounds containing a phenethylamine moiety, which consists of a phenyl group substituted at the second position by an ethan-1-amine. Phenylethylamine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Phenylethylamine has been detected in multiple biofluids, such as urine and blood. Phenylethylamine exists in all eukaryotes, ranging from yeast to humans. Phenylethylamine is also a parent compound for other transformation products, including but not limited to, 3, 4-dimethoxyphenylethylamine, 4-methoxyphenylethylamine, and 3-{(3E)-4-hydroxy-6-oxo-3-[(2-phenylethyl)imino]cyclohexa-1, 4-dien-1-yl}-L-alanine.
  2-phenylethylamine is a phenylethylamine having the phenyl substituent at t...

5-Bromo-2-phenylpentanoic acid

• CAS RN:
• 5464-04-0

• Formula:
• C11H13BrO2

• InChI:
• InChI=1S/C11H13BrO2/c12-8-4-7-10(11(13)14)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,13,14)

• InChIKey:
• XAXHEFYWZJCOLL-UHFFFAOYSA-N

• 5-Bromo-2-phenylpentanoic acid is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.

N-(pyridin-2-ylcarbamoyl)benzamide

In Stock

• CAS RN:
• 39764-04-0

• Formula:
• C13H11N3O2

• InChI:
• InChI=1S/C13H11N3O2/c17-12(10-6-2-1-3-7-10)16-13(18)15-11-8-4-5-9-14-11/h1-9H,(H2,14,15,16,17,18)

• InChIKey:
• PVKGCZZLXAMCRZ-UHFFFAOYSA-N

• N-(pyridin-2-ylcarbamoyl)benzamide is a useful research compound. Its molecular formula is C13H11N3O2 and its molecular weight is 241.25. The purity is usually 95%.

Chalepin

• CAS RN:
• 13164-04-0

• Formula:
• C19H22O4

• InChI:
• InChI=1S/C19H22O4/c1-6-18(2,3)13-8-11-7-12-9-16(19(4,5)21)22-14(12)10-15(11)23-17(13)20/h6-8,10,16,21H,1,9H2,2-5H3

• InChIKey:
• JCDLLLXYAICSQV-UHFFFAOYSA-N

• 2-(2-Hydroxypropan-2-yl)-6-(2-methylbut-3-en-2-yl)-2H, 3H, 7H-furo[3, 2-g]chromen-7-one, also known as chalepin, belongs to the class of organic compounds known as psoralens. These are organic compounds containing a psoralen moiety, which consists of a furan fused to a chromenone to for 7H-furo[3, 2-g]chromen-7-one. 2-(2-Hydroxypropan-2-yl)-6-(2-methylbut-3-en-2-yl)-2H, 3H, 7H-furo[3, 2-g]chromen-7-one is considered to be a practically insoluble (in water) and relatively neutral molecule.
  Heliettin is a furanocoumarin.

2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 877964-04-0

• Formula:
• C9H10ClN3S

• InChI:
• InChI=1S/C9H10ClN3S/c1-4-5(2)14-9-7(4)8(11)12-6(3-10)13-9/h3H2,1-2H3,(H2,11,12,13)

• InChIKey:
• JBYRXDIWCGCYCN-UHFFFAOYSA-N

• 2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C9H10ClN3S and its molecular weight is 227.71. The purity is usually 95%.

Ethyl 8-oxo-8-[2-(3-pyrrolinomethyl)phenyl]octanoate

In Stock

• CAS RN:
• 898764-04-0

• Formula:
• C21H29NO3

• InChI:
• InChI=1S/C21H29NO3/c1-2-25-21(24)14-6-4-3-5-13-20(23)19-12-8-7-11-18(19)17-22-15-9-10-16-22/h7-12H,2-6,13-17H2,1H3

• InChIKey:
• SQQXLXVGBLOOGL-UHFFFAOYSA-N

• Ethyl 8-oxo-8-[2-(3-pyrrolinomethyl)phenyl]octanoate is a useful research compound. Its molecular formula is C21H29NO3 and its molecular weight is 343.5 g/mol. The purity is usually 95%.

4-(Aminomethyl)benzo[b]thiophene

In Stock

• CAS RN:
• 864264-04-0

• Formula:
• C9H9NS

• InChI:
• InChI=1S/C9H9NS/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-5H,6,10H2

• InChIKey:
• TZFMFHJVMMZUJF-UHFFFAOYSA-N

• 4-(Aminomethyl)benzo[b]thiophene is a useful research compound. Its molecular formula is C9H9NS and its molecular weight is 163.24 g/mol. The purity is usually 95%.

2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile

• CAS RN:
• 157764-04-0

• Formula:
• C9H5ClN2S

• InChI:
• InChI=1S/C9H5ClN2S/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3H2

• InChIKey:
• WYBXFJOQIHCVTA-UHFFFAOYSA-N

• 2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile, also known as 2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile, is a useful research compound. Its molecular formula is C9H5ClN2S and its molecular weight is 208.67 g/mol. The purity is usually 95%.

2-Thiophenecarboxylicacid,5-cyano-4-ethoxy-,methylester(9CI)

• CAS RN:
• 181064-04-0

• Formula:
• C9H9NO3S

• InChI:
• InChI=1S/C9H9NO3S/c1-3-13-6-4-7(9(11)12-2)14-8(6)5-10/h4H,3H2,1-2H3

• InChIKey:
• UALHIKSVGUZQRP-UHFFFAOYSA-N

• 2-Thiophenecarboxylicacid,5-cyano-4-ethoxy-,methylester(9CI), also known as 2-Thiophenecarboxylicacid,5-cyano-4-ethoxy-,methylester(9CI), is a useful research compound. Its molecular formula is C9H9NO3S and its molecular weight is 211.235. The purity is usually 95%.

tert-butyl 1-methyl-4-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate

In Stock

• CAS RN:
• 2138164-04-0

• Formula:
• C14H24N2O3

• Tert-butyl 1-methyl-4-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate is a useful research compound. Its molecular formula is C14H24N2O3 and its molecular weight is 268.4. The purity is usually 95%.

N-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]-2-chloropropanamide

In Stock

• CAS RN:
• 1365964-04-0

• Formula:
• C12H10BrClN2OS

• InChI:
• InChI=1S/C12H10BrClN2OS/c1-7(14)11(17)16-12-15-10(6-18-12)8-2-4-9(13)5-3-8/h2-7H,1H3,(H,15,16,17)

• InChIKey:
• QGOPOEHWHFZBQM-UHFFFAOYSA-N

• N-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]-2-chloropropanamide is a useful research compound. Its molecular formula is C12H10BrClN2OS and its molecular weight is 345.64 g/mol. The purity is usually 95%.

2-(3-Methoxybenzoyl)-3-methylpyridine

In Stock

• CAS RN:
• 1187164-04-0

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-10-5-4-8-15-13(10)14(16)11-6-3-7-12(9-11)17-2/h3-9H,1-2H3

• InChIKey:
• PZTBRZYGPOYGQO-UHFFFAOYSA-N

• 2-(3-Methoxybenzoyl)-3-methylpyridine is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

3-fluoro-2-methyl-6-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine

In Stock

• CAS RN:
• 2549064-04-0

• Formula:
• C19H20FN7O

• InChI:
• InChI=1S/C19H20FN7O/c1-11-15(20)3-4-16(21-11)19(28)26-9-13-7-25(8-14(13)10-26)18-6-5-17-23-22-12(2)27(17)24-18/h3-6,13-14H,7-10H2,1-2H3

• InChIKey:
• FWYIANQNKIWXSK-UHFFFAOYSA-N

• 3-fluoro-2-methyl-6-(5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine is a useful research compound. Its molecular formula is C19H20FN7O and its molecular weight is 381.4 g/mol. The purity is usually 95%.

cis-Ned-19 Methyl Ester

Usually In Stock

• CAS RN:
• 1137264-04-0

• Formula:
• C31H33FN4O3

• InChI:
• InChI=1S/C31H33FN4O3/c1-38-28-12-11-20(17-21(28)19-35-13-15-36(16-14-35)27-10-6-4-8-24(27)32)29-30-23(18-26(34-29)31(37)39-2)22-7-3-5-9-25(22)33-30/h3-12,17,26,29,33-34H,13-16,18-19H2,1-2H3/t26-,29-/m1/s1

• InChIKey:
• NBQAXYMLTXNBOS-GGXMVOPNSA-N

• Cis-Ned-19 Methyl Ester, also known as Cis-Ned-19 Methyl Ester, is a useful research compound. Its molecular formula is C31H33FN4O3 and its molecular weight is 528.628. The purity is usually 95%.

DYRKi

• CAS RN:
• 1640364-04-0

• Formula:
• C20H13F3N4O2S

• InChI:
• InChI=1S/C20H13F3N4O2S/c21-20(22,23)12-2-3-13-14(8-12)26-19(25-13)27-17(28)15-9-30-18(24-15)11-1-4-16-10(7-11)5-6-29-16/h1-4,7-9H,5-6H2,(H2,25,26,27,28)

• InChIKey:
• IINDNGLKYISGRR-UHFFFAOYSA-N

• DYRKi is a novel nontoxic and selective DYRK1 inhibitor.